Cas no 2418713-58-1 (2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid)

• Product Name: 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid
• CAS No: 2418713-58-1
• MF: C₁₈H₂₆N₄O₄
• MW: 362.423444271088
• CID: 5679445
• PubChem ID: 165860720
• Update Time: 2025-07-13

2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26631460
• 2418713-58-1
• 2-[3-azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid
• 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid

• Inchi： 1S/C18H26N4O4/c1-10-13(7-15(23)24)11(2)17(21-22-19)12(3)14(10)8-20-9-16(25)26-18(4,5)6/h20H,7-9H2,1-6H3,(H,23,24)
• InChI Key： FSUNYQIPJGUKPR-UHFFFAOYSA-N
• SMILES： O(C(CNCC1C(C)=C(C(C)=C(CC(=O)O)C=1C)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 362.19540532g/mol
• Monoisotopic Mass: 362.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90Ų

Additional information on 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid

Introduction to 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid (CAS No. 2418713-58-1)

2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid, with the CAS number 2418713-58-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an azide group, a tert-butoxy moiety, and a trimethylphenyl ring. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The azide group in 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid is particularly noteworthy due to its reactivity and versatility in chemical synthesis. Azides are commonly used in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for the formation of 1,2,3-triazoles. This reaction has been widely applied in the synthesis of bioconjugates and functional materials, making the compound a promising candidate for various applications in drug delivery and biomaterials science.

The tert-butoxy group in the compound serves as a protecting group for the carboxylic acid moiety. Protecting groups are essential in organic synthesis to prevent unwanted reactions and to control the reactivity of functional groups during multi-step syntheses. The tert-butoxy protecting group can be easily removed under mild conditions, such as treatment with trifluoroacetic acid (TFA), allowing for the selective manipulation of the carboxylic acid functionality. This feature makes 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid a versatile intermediate in the synthesis of complex molecules.

The trimethylphenyl ring in 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid contributes to its lipophilicity and stability. The presence of multiple methyl groups on the phenyl ring enhances the compound's ability to cross biological membranes, which is crucial for its potential use as a drug candidate. Additionally, the trimethylphenyl ring can influence the compound's binding affinity to specific protein targets, making it an attractive scaffold for drug design and optimization.

Recent studies have explored the potential therapeutic applications of 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid. One area of interest is its use as an intermediate in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The azide group in this compound can be used to create prodrugs that are activated by specific enzymes or conditions within target tissues, thereby improving drug delivery and reducing side effects.

Another promising application of 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid is in the field of imaging agents. The azide group can be conjugated with fluorescent or radiolabeled moieties to create imaging probes for diagnostic purposes. These probes can be used to visualize specific biological processes or to monitor drug distribution and efficacy in vivo. The combination of high reactivity and selectivity makes this compound an excellent candidate for developing novel imaging agents.

In addition to its synthetic and therapeutic applications, 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid has been studied for its potential as a scaffold for small molecule inhibitors. Small molecule inhibitors are crucial in drug discovery for their ability to modulate protein function and activity. The unique structure of this compound allows for the design of inhibitors that can selectively target specific protein-protein interactions or enzymatic activities. This property makes it a valuable tool for understanding biological pathways and developing new therapeutic strategies.

The synthesis of 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethylphenyl]acetic acid typically involves several steps. The first step often involves the formation of the azide-functionalized phenyl ring through nitration followed by reduction to an amine and subsequent conversion to an azide using reagents such as sodium azide (NaN₃). The tert-butoxy protecting group can be introduced through esterification reactions using tert-butanol or tert-butyl chloroformate (Boc_Cl). The final step involves coupling reactions to form the desired acetic acid derivative.

Despite its promising properties and applications, 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethy lphenyl]acetic acid also presents some challenges that need to be addressed during its development. One such challenge is ensuring its stability under various conditions, including storage and formulation. Additionally, optimizing its pharmacokinetic properties to achieve desired bioavailability and half-life is crucial for its success as a therapeutic agent.

In conclusion, 2-[3-Azido-5-({[2-(tert-butoxy)-2-oxoethyl]amino}methyl)-2,4,6-trimethy lphenyl]acetic acid (CAS No. 2418713-58-1) is a multifunctional compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate in synthetic routes and a promising candidate for developing new drugs and imaging agents. Ongoing research continues to explore its full range of applications and optimize its properties for practical use.